3-Cyclopropyl-1-{1-[2-(3-methoxyphenyl)acetyl]piperidin-4-yl}imidazolidine-2,4-dione

• IUPAC Name: 3-cyclopropyl-1-[1-[2-(3-methoxyphenyl)acetyl]piperidin-4-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C20H25N3O4/c1-27-17-4-2-3-14(11-17)12-18(24)21-9-7-15(8-10-21)22-13-19(25)23(20(22)26)16-5-6-16/h2-4,11,15-16H,5-10,12-13H2,1H3
• InChI Key: GSSAEVSHUKOSFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)N2CCC(CC2)N3CC(=O)N(C3=O)C4CC4
• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol

Description

3-Cyclopropyl-1-{1-[2-(3-methoxyphenyl)acetyl]piperidin-4-yl}imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C20H25N3O4 and its molecular weight is 371.437. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

Compounds structurally related to 3-Cyclopropyl-1-{1-[2-(3-methoxyphenyl)acetyl]piperidin-4-yl}imidazolidine-2,4-dione have been investigated for their pharmacological properties. For example, imidazolidin-2,4-dione derivatives have shown potent inhibitory action on the ABCB1 efflux pump in cancer cells, indicating significant cytotoxic and antiproliferative properties. This suggests their potential application in overcoming multidrug resistance in cancer therapy (Żesławska et al., 2019).

Antidepressant and Anxiolytic Activity

Another area of application is in the development of compounds with potential antidepressant and anxiolytic activity. Specific derivatives of imidazolidine-2,4-dione have been synthesized and shown to exhibit high affinity for 5-HT(1A) receptors, with some compounds demonstrating a more pronounced antidepressant-like effect than traditional treatments. This highlights their potential use in the treatment of depression and anxiety disorders (Czopek et al., 2010).

Anticancer Activity

Derivatives of imidazolidine-2,4-dione have also been evaluated for their anticancer activity. For instance, piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives were synthesized and screened for anticancer properties, showing good activity against various cancer cell lines. This underscores their potential application in developing new anticancer agents (Kumar et al., 2013).

Molecular Design and Synthesis

Research on imidazolidine-2,4-dione derivatives extends to molecular design and synthesis, exploring their structural and spectral properties, and their interactions with biological targets. This fundamental research supports the development of compounds with specific pharmacological activities, such as hypoglycemic agents or inhibitors of specific cellular receptors, illustrating the broad applicability of these compounds in drug design and discovery (Hobbs et al., 2010).